[3-[(2,5-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-[(2,5-difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H14F2O/c14-10-1-2-11(15)9(3-10)4-12-5-13(6-12,7-12)8-16/h1-3,16H,4-8H2
• InChI Key: COWSENUHZBXTAL-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CO)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C13H14F2O
• Molecular Weight: 224.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement and bonding of its constituent groups. The bicyclic pentane structure would likely form the core of the molecule, with the difluorophenyl and methanol groups attached at specific positions.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present and their arrangement. The presence of the difluorophenyl group could potentially make the compound more reactive towards certain types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the difluorophenyl and methanol groups) would all play a role.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.